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Compound of Interest

Compound Name: BMS-986339

Cat. No.: B11929565 Get Quote

Essential Safety and Handling Guide for BMS-
986339
For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate, essential safety and logistical information for the handling and

disposal of BMS-986339, a potent, orally active Farnesoid X Receptor (FXR) agonist.

Adherence to these procedures is critical to ensure personnel safety and maintain experimental

integrity.

Summary of Key Information
BMS-986339 is a research compound with significant biological activity.[1][2] While a specific

Safety Data Sheet (SDS) is not publicly available, the following information has been compiled

from scientific literature and general best practices for handling potent pharmaceutical

compounds.
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Property Data

Chemical Name BMS-986339

CAS Number 2477873-64-4

Mechanism of Action Potent Farnesoid X Receptor (FXR) Agonist

Known Hazards

As a potent bioactive molecule, BMS-986339

should be handled as potentially hazardous.

The toxicological properties have not been fully

investigated.

Solubility

Information not publicly available. Assumed to

be soluble in organic solvents like DMSO for in

vitro studies.

Storage
Store in a tightly sealed container in a cool, dry,

and well-ventilated area. Protect from light.

Personal Protective Equipment (PPE) and
Engineering Controls
Due to its potency, a multi-layered approach to protection is mandatory when handling BMS-
986339.

Minimum PPE Requirements:
Gloves: Double-gloving with nitrile gloves is required. Change gloves immediately if

contaminated.

Eye Protection: Chemical safety goggles or a face shield must be worn.

Lab Coat: A dedicated, disposable lab coat or gown should be used.

Respiratory Protection: For handling the solid compound or when aerosolization is possible,

a NIOSH-approved respirator (e.g., N95 or higher) is essential.

Engineering Controls:
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Primary Containment: All handling of the solid form of BMS-986339 (weighing,

reconstitution) must be performed in a certified chemical fume hood, a glove box, or a similar

containment enclosure.

Ventilation: Ensure adequate general laboratory ventilation.

Handling and Experimental Protocols
Standard Operating Procedure for Solution Preparation:

Preparation:

Don all required PPE before entering the designated handling area.

Prepare the work surface within the containment unit by covering it with absorbent,

disposable bench paper.

Assemble all necessary equipment (e.g., microbalance, vials, pipettes, solvent).

Weighing:

Tare the analytical balance with a clean, empty vial inside the containment unit.

Carefully transfer the required amount of solid BMS-986339 to the vial using a dedicated

spatula. Avoid creating dust.

Securely cap the vial containing the weighed compound.

Solubilization:

Using a calibrated pipette, add the appropriate volume of solvent (e.g., DMSO) to the vial.

Cap the vial and vortex or sonicate until the compound is fully dissolved.

Aliquoting and Storage:

Aliquot the stock solution into smaller, clearly labeled vials for single-use to avoid repeated

freeze-thaw cycles.
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Store the stock solution and aliquots at the recommended temperature (typically -20°C or

-80°C), protected from light.

Decontamination and Cleanup:

Wipe down all surfaces and equipment within the containment unit with an appropriate

deactivating solution or 70% ethanol.

Dispose of all contaminated disposable materials (e.g., bench paper, pipette tips, gloves)

as hazardous chemical waste.

Disposal Plan
All waste generated from the handling of BMS-986339 must be treated as hazardous chemical

waste.

Solid Waste: Collect all contaminated solid materials, including empty vials, gloves, bench

paper, and pipette tips, in a dedicated, clearly labeled hazardous waste container.

Liquid Waste: Unused solutions containing BMS-986339 should be collected in a sealed,

labeled hazardous waste container. Do not dispose of down the drain.

Sharps: Needles or other sharps contaminated with BMS-986339 must be disposed of in a

designated sharps container for chemical waste.

Follow all local, state, and federal regulations for the disposal of hazardous chemical waste.

Visual Guides
BMS-986339 Handling Workflow
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Caption: Workflow for the safe handling of solid BMS-986339.
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Caption: Simplified signaling pathway of BMS-986339 as an FXR agonist.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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